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Compound of Interest

Compound Name: Methimazole

Cat. No.: B1676384 Get Quote

These application notes provide a detailed overview of validated UV-spectrophotometric

methods for the quantitative analysis of methimazole in bulk drug samples. The described

methods are simple, cost-effective, and suitable for routine quality control analysis.[1][2]

Introduction

Methimazole is an anti-thyroid agent used in the treatment of hyperthyroidism.[1][3] It acts by

inhibiting the synthesis of thyroid hormones.[4][5][6] Accurate and reliable analytical methods

are crucial for ensuring the quality and potency of methimazole in pharmaceutical

formulations. UV-Visible spectrophotometry offers a straightforward and accessible approach

for its quantification.[1][2]

Two primary UV-spectrophotometric methods for the determination of methimazole are

detailed: a direct (zero-order) absorbance method and a first-derivative spectrophotometric

method. Both methods have been validated according to ICH guidelines.[3]

Quantitative Data Summary
The following tables summarize the key quantitative parameters for the validated UV-

spectrophotometric methods for methimazole analysis.

Table 1: Method Parameters for UV-Spectrophotometric Analysis of Methimazole
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Parameter
Method 1: Zero-Order
Spectrophotometry

Method 2: First-Derivative
Spectrophotometry

Solvent Water[3] Methanol[2]

Wavelength (λmax) 252 nm[3] 260 nm[2]

Linearity Range 35 - 65 µg/mL[3] 2.0 - 24.0 µg/mL[2]

Correlation Coefficient (r²) 0.999[3] 0.9990[2]

Table 2: Validation Summary for UV-Spectrophotometric Analysis of Methimazole

Parameter

Method 1: Zero-
Order
Spectrophotometry
(in Water)

Method 2: Zero-
Order
Spectrophotometry
(in Methanol)

Method 3: First-
Derivative
Spectrophotometry
(in Methanol)

% Recovery 99.84% - 100.18%[3] 103.3%[2] 98.0%[2]

Intra-day Precision

(%RSD)
0.3032[3] Not Reported Not Reported

Inter-day Precision

(%RSD)
0.299[3] Not Reported Not Reported

Limit of Detection

(LOD)
Not Reported 0.17 µg/mL[2] Not Reported

Limit of Quantitation

(LOQ)
Not Reported 0.55 µg/mL[2] Not Reported

Experimental Protocols
Method 1: Zero-Order UV-Spectrophotometry in Water
This protocol is based on the direct measurement of absorbance of methimazole in distilled

water.

1. Materials and Equipment:
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Methimazole reference standard

Distilled water (analytical grade)

UV-Visible Spectrophotometer (double beam)

Volumetric flasks (100 mL, 50 mL)

Pipettes

Analytical balance

Sonicator

2. Preparation of Standard Stock Solution (100 µg/mL):

Accurately weigh 10 mg of methimazole reference standard.[3]

Transfer the weighed standard into a 100 mL volumetric flask.[3]

Dissolve and make up the volume to the mark with distilled water.[3] This is the standard

stock solution.

3. Preparation of Calibration Standards:

Prepare a series of working standard solutions with concentrations ranging from 35 to 65

µg/mL by making appropriate dilutions of the standard stock solution with distilled water.[3]

4. Sample Preparation (from Bulk Drug):

Accurately weigh a quantity of the powdered bulk drug equivalent to 10 mg of methimazole.

[3]

Transfer it to a 50 mL volumetric flask.[3]

Add a suitable amount of distilled water and sonicate for 15 minutes to ensure complete

dissolution.[3]

Make up the volume to the mark with distilled water.[3]
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Further dilute as necessary to obtain a final concentration within the linearity range.

5. Spectrophotometric Measurement:

Scan the prepared solutions from 200-400 nm to determine the wavelength of maximum

absorbance (λmax), which should be approximately 252 nm.[3]

Measure the absorbance of the calibration standards and the sample solution at 252 nm

against a distilled water blank.

Plot a calibration curve of absorbance versus concentration for the standard solutions.

Determine the concentration of methimazole in the sample solution from the calibration

curve.

Method 2: Zero-Order and First-Derivative UV-
Spectrophotometry in Methanol
This protocol describes the analysis of methimazole using methanol as the solvent, employing

both zero-order and first-derivative measurements.

1. Materials and Equipment:

Methimazole reference standard

Methanol (analytical grade)

UV-Visible Spectrophotometer with derivative spectroscopy software

Volumetric flasks (100 mL)

Pipettes

Analytical balance

Sonicator

0.45 µm filter
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2. Preparation of Stock Solution (50 µg/mL):

Prepare a stock solution of methimazole at a concentration of 50 µg/mL in methanol.[2]

3. Preparation of Calibration Standards:

Prepare standard solutions in the concentration range of 2.0-24.0 µg/mL by diluting the stock

solution with methanol.[2]

4. Sample Preparation (from Bulk Drug):

Weigh an amount of the bulk drug powder equivalent to one tablet (assuming tablet analysis

for context, adaptable for bulk powder) and dissolve it in a 100 mL volumetric flask with

methanol.[2]

Sonicate the solution for 20 minutes.[2]

Filter the solution through a 0.45 µm filter.[2]

Dilute the filtered solution with methanol to achieve a final concentration within the calibration

range.[2]

5. Spectrophotometric Measurement:

Record the absorption spectra of the standard solutions in the wavelength range of 200-320

nm.[2]

For the zero-order method, measure the absorbance at the maximum wavelength of 260.0

nm.[2]

For the first-derivative method, calculate the first derivative of the absorption spectra and

measure the derivative values at 269.0 nm.[2]

Construct calibration curves for both methods by plotting the measured values (absorbance

or derivative absorbance) against the concentration.

Determine the concentration of methimazole in the sample solution using the respective

calibration curves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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